Cas no 146743-24-0 (methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate
• CAS No: 146743-24-0
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• CID: 4606411
• PubChem ID: 11746951
• Update Time: 2025-06-15

methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLORO-BETA-OXO-BENZENEPROPANOIC ACID METHYL ESTER
• Benzenepropanoic acid, 2,6-dichloro-β-oxo-, methyl ester
• methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate

• Inchi： 1S/C10H8Cl2O3/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4H,5H2,1H3
• InChI Key： HVGQNHJQTCXJDS-UHFFFAOYSA-N
• SMILES： C(=O)(CC(OC)=O)C1C(=CC=CC=1Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate

Introduction to Methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate (CAS No. 146743-24-0)

Methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate, identified by its CAS number 146743-24-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of ester derivatives and has garnered attention due to its potential applications in synthetic chemistry and as an intermediate in the development of various bioactive molecules.

The molecular structure of methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate features a phenyl ring substituted with two chlorine atoms at the 2 and 6 positions, coupled with a propanoate ester group. This unique arrangement imparts distinct chemical properties that make it a valuable building block in medicinal chemistry. The presence of electron-withdrawing chlorine atoms enhances the reactivity of the aromatic ring, facilitating various chemical transformations that are essential for drug synthesis.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The dichlorophenyl moiety has been widely studied for its potential role in modulating biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. This has spurred extensive research into developing novel therapeutic agents based on such scaffolds.

The synthesis of methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate typically involves multi-step organic reactions, starting from readily available precursors such as 2,6-dichlorobenzaldehyde and methyl acetoacetate. The reaction sequence often includes condensation, esterification, and purification steps to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and improve efficiency.

One of the key advantages of using methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate as a synthetic intermediate is its versatility in generating diverse molecular structures. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological activity. For example, modifications at the ester group have led to the discovery of compounds with improved solubility and bioavailability, which are critical factors for drug development.

The application of computational chemistry has further accelerated the exploration of methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These studies often involve docking simulations to predict binding affinities and identify potential lead compounds for further optimization.

In clinical research, methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate has been investigated for its potential therapeutic effects in various diseases. Preclinical studies have demonstrated its efficacy in models of inflammation and neurodegeneration. While these findings are promising, further research is needed to fully understand its mechanism of action and long-term safety profile.

The role of intermediates like methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate extends beyond drug development. They serve as crucial tools in academic research for studying fundamental chemical reactions and exploring new synthetic methodologies. The compound's unique reactivity has inspired innovative approaches in organic synthesis, contributing to the broader advancement of chemical science.

As the field of pharmaceutical chemistry continues to evolve, the demand for high-quality intermediates like methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate remains strong. Manufacturers are focusing on improving production techniques to meet the growing needs of researchers and pharmaceutical companies. This includes optimizing reaction conditions, enhancing purification methods, and ensuring consistent quality control.

The future prospects for methyl 3-(2,6-dichlorophenyl)-3-oxopropanoate are promising, with ongoing research expected to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, scientists can harness the full potential of this compound and contribute to the development of next-generation pharmaceuticals.